Cas no 81682-53-3 (Oxo(propylamino)acetic acid)

• Product name: Oxo(propylamino)acetic acid
• CAS No: 81682-53-3
• MF: C₅H₉NO₃
• MW: 131.12986
• MDL: MFCD09971257
• CID: 708156
• PubChem ID: 15761643

Oxo(propylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2-(propylamino)acetic acid
• Acetic acid,2-oxo-2-(propylamino)-
• OXO(PROPYLAMINO)ACETIC ACID
• (propylcarbamoyl)formic acid
• Acetic acid,2-oxo-2-(propylamino)
• N-n-propyloxamic acid
• N-propyl-oxamic acid
• N-Propyl-oxamidsaeure
• oxalic acid monopropylamide
• Oxalsaeure-mono-propylamid
• propyl-oxalamic acid
• LS-03103
• MFCD09971257
• 2-Oxo-2-(propylamino)aceticacid
• CS-0317152
• DTXSID70578069
• 81682-53-3
• FT-0679584
• AKOS005172219
• SCHEMBL583601
• STK501930
• Acetic acid, oxo(propylamino)-
• ALBB-009510
• Oxo(propylamino)acetic acid

• MDL： MFCD09971257
• Inchi： InChI=1S/C5H9NO3/c1-2-3-6-4(7)5(8)9/h2-3H2,1H3,(H,6,7)(H,8,9)
• InChI Key： HHQMZOFGKZVJDE-UHFFFAOYSA-N
• SMILES： CCCNC(=O)C(=O)O

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.174
• Refractive Index: 1.456
• PSA: 66.40000
• LogP: -0.01190

Oxo(propylamino)acetic acid Security Information

• HazardClass：IRRITANT

Oxo(propylamino)acetic acid Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on Oxo(propylamino)acetic acid

Oxo(propylamino)acetic acid (CAS No. 81682-53-3): An Overview of Its Properties, Applications, and Recent Research Advances

Oxo(propylamino)acetic acid (CAS No. 81682-53-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as propylamino oxoacetic acid, is characterized by its distinctive functional groups, which include a carboxylic acid group and an amine group attached to a propyl chain. These functional groups confer the molecule with a range of reactivity and solubility properties that make it valuable for a variety of chemical reactions and formulations.

The molecular formula of oxo(propylamino)acetic acid is C₅H₉NO₃, and its molecular weight is approximately 131.13 g/mol. The compound is typically synthesized through the reaction of propylamine with an appropriate carboxylic acid derivative, such as chloroacetic acid or acetyl chloride. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In the pharmaceutical industry, oxo(propylamino)acetic acid has shown promise as an intermediate in the synthesis of various drugs. Its amine and carboxylic acid functionalities allow it to participate in a wide range of chemical reactions, including amidation, esterification, and condensation reactions. These reactions are crucial for the development of new drug molecules with improved pharmacological properties. For example, recent studies have explored the use of oxo(propylamino)acetic acid in the synthesis of novel antiviral agents and anti-inflammatory drugs.

In the field of agrochemicals, oxo(propylamino)acetic acid has been investigated for its potential as a plant growth regulator. Plant growth regulators are chemicals that can influence various aspects of plant development, such as root formation, shoot elongation, and flowering. The unique combination of functional groups in oxo(propylamino)acetic acid allows it to interact with plant hormones and signaling pathways, potentially enhancing crop yield and quality. Recent research has shown that this compound can improve seed germination rates and increase resistance to environmental stresses such as drought and salinity.

In materials science, oxo(propylamino)acetic acid has been studied for its potential use in the development of advanced materials with tailored properties. For instance, it can be used as a building block in the synthesis of polymers with specific functional groups or as a ligand in coordination complexes. These materials can have applications in areas such as catalysis, sensors, and drug delivery systems. Recent studies have demonstrated that oxo(propylamino)acetic acid-based polymers exhibit excellent biocompatibility and can be used to create biodegradable materials for medical applications.

The physical properties of oxo(propylamino)acetic acid, such as its solubility in water and organic solvents, make it suitable for use in various formulations. It is generally stable under normal conditions but may require careful handling to avoid degradation or contamination. The compound is typically stored in a cool, dry place away from strong oxidizing agents.

In terms of safety, while oxo(propylamino)acetic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area.

The environmental impact of oxo(propylamino)acetic acid is another important consideration. While there is limited data available on its environmental fate and effects, preliminary studies suggest that it may be biodegradable under certain conditions. However, further research is needed to fully understand its environmental behavior and potential risks.

In conclusion, oxo(propylamino)acetic acid (CAS No. 81682-53-3) is a multifunctional compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure makes it an attractive candidate for the development of new products with improved performance characteristics. Ongoing research continues to uncover new uses for this compound, highlighting its potential to contribute to various scientific advancements.